2,6-Dimethoxypyridine-3-carboxaldehyde
Overview
Description
2,6-Dimethoxypyridine-3-carboxaldehyde is a chemical compound with the empirical formula C8H9NO3 . It is used in laboratory settings and for the synthesis of other substances .
Molecular Structure Analysis
The molecular weight of this compound is 167.16 g/mol . It has a linear formula of C8H9NO3 . The compound has a density of 1.174g/cm3 .Physical And Chemical Properties Analysis
This compound is a solid substance with a melting point of 68-72 °C . It has a molecular weight of 167.16 g/mol . The compound has a density of 1.174g/cm3 .Scientific Research Applications
Synthesis and Reactivity
- 2,6-Dimethoxypyridine-3-carboxaldehyde demonstrates utility in various synthesis processes. For instance, it can be transformed through reactions with different nucleophiles, as shown in the study of methoxy benzaldehydes' oxidation by benzimidazolium fluorochromate (Malik, Asghar, & Mansoor, 2016).
- The compound is also involved in the synthesis of novel pyridine-2,6-dimethylhydrazones, indicating its role in creating new chemical structures (Wang Jun-ling, 2010).
Organometallic Chemistry
- This compound is significant in organometallic chemistry, especially in the preparation of various derivatives through modern organometallic methods like site-selective hydrogen/metal permutations (Schlosser & Rausis, 2004).
Biological Applications
- The compound's derivatives, like titanium(IV), tin(IV), and gallium(III) complexes, have been studied for their cytotoxic activity against various cancer cell lines, showing its potential in medicinal chemistry (Gómez‐Ruiz et al., 2011).
Role in Antioxidant Studies
- Derivatives of this compound have been found to exhibit interesting antioxidant properties, contributing to the study of phenolic antioxidants (Wijtmans et al., 2004).
Safety and Hazards
The safety data sheet for 2,6-Dimethoxypyridine-3-carboxaldehyde indicates that it is harmful if swallowed, may cause an allergic skin reaction, and causes serious eye damage . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, and wearing protective gloves/eye protection/face protection .
Relevant Papers While specific papers on this compound were not identified in the search results, the compound is mentioned in the context of proteomics research . This suggests that it may be discussed in scientific literature related to this field. For a more comprehensive analysis of relevant papers, a more targeted search in scientific databases may be necessary.
Properties
IUPAC Name |
2,6-dimethoxypyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3/c1-11-7-4-3-6(5-10)8(9-7)12-2/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWHJWEBMUYYQKM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=C(C=C1)C=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60483294 |
Source
|
| Record name | 2,6-Dimethoxypyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60483294 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
58819-72-0 |
Source
|
| Record name | 2,6-Dimethoxypyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60483294 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,6-Dimethoxypyridine-3-carboxaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: Why is 2,6-Dimethoxypyridine-3-carboxaldehyde used in the study of this novel monooxygenase?
A: Researchers are investigating a novel flavin-dependent monooxygenase found in Bacillus niacini that is hypothesized to catalyze the decarboxylation-hydroxylation of 2,6-dihydroxynicotinic acid to 2,3,6-trihydroxypyridine []. This compound is used as a commercially available starting material for the synthesis of 2,6-dihydroxynicotinic acid, which is then used to study the enzymatic activity of the monooxygenase in vitro [].
Q2: Are there any analytical methods used to confirm the successful synthesis of 2,6-dihydroxynicotinic acid from this compound?
A: Yes. The research paper mentions using Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry to assess the purity of the synthesized 2,6-dihydroxynicotinic acid []. These techniques help to confirm the identity and purity of the synthesized compound, ensuring its suitability for subsequent enzymatic assays.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Furo[3,2-c]pyridine](/img/structure/B1313802.png)
